Technical Guide: Physical Properties of (S)-(-)-1-(4-Bromophenyl)ethylamine
Technical Guide: Physical Properties of (S)-(-)-1-(4-Bromophenyl)ethylamine
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-(-)-1-(4-Bromophenyl)ethylamine is a chiral amine that serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds.[1] A thorough understanding of its physical properties is crucial for its proper handling, characterization, and application in synthetic chemistry. This technical guide provides a comprehensive overview of the key physical properties of (S)-(-)-1-(4-Bromophenyl)ethylamine, along with detailed experimental protocols for their determination.
Core Physical Properties
The physical properties of (S)-(-)-1-(4-Bromophenyl)ethylamine are summarized in the table below. These values represent typical data and may vary slightly depending on the purity of the sample and the experimental conditions.
| Property | Value | Units | Conditions | Source(s) |
| Molecular Formula | C₈H₁₀BrN | - | - | [1][2][3] |
| Molecular Weight | 200.08 | g/mol | - | [1][2][3] |
| Appearance | Clear colorless liquid | - | - | [4] |
| Melting Point | -25 | °C | - | [4][5] |
| Boiling Point | 140-145 | °C | at 30 mmHg | [5] |
| 112 | °C | at 27 hPa | [6] | |
| Density | 1.390 | g/mL | at 20 °C | [1] |
| Refractive Index | 1.567 | - | at 20 °C (D line) | [1] |
| Specific Optical Rotation | -20.5 ± 1 | ° | at 20 °C (D line), c = 3% in methanol | [1] |
Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The following sections detail the general experimental methodologies for measuring the key physical properties of liquid organic compounds like (S)-(-)-1-(4-Bromophenyl)ethylamine.
Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to liquid. For compounds with a melting point below room temperature, a cryostat is typically used.
Methodology:
-
Sample Preparation: A small amount of the solidified compound is introduced into a capillary tube.[7]
-
Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a cooling system.
-
Heating/Cooling Process: The sample is cooled until it solidifies and then slowly warmed at a controlled rate (typically 1-2 °C per minute) near the expected melting point.[7]
-
Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire solid has melted are recorded as the melting range.[8] For a pure compound, this range should be narrow.
Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.
Methodology (Thiele Tube Method):
-
Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube. A capillary tube, sealed at one end, is placed inverted into the liquid.[9][10]
-
Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).[11]
-
Heating: The side arm of the Thiele tube is gently heated, allowing for uniform heat distribution via convection.[11]
-
Observation: As the temperature rises, a stream of bubbles will emerge from the capillary tube. The heat is then removed. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[11]
Density Determination
Density is the mass of a substance per unit volume.
Methodology (Pycnometer or Graduated Cylinder Method):
-
Mass Measurement: The mass of a clean, dry pycnometer or a graduated cylinder is accurately measured using an analytical balance.[12][13][14]
-
Volume Measurement: A known volume of the liquid is added to the pycnometer or graduated cylinder.[14][15] The volume in a graduated cylinder should be read from the bottom of the meniscus.
-
Mass of Liquid: The combined mass of the container and the liquid is measured. The mass of the liquid is determined by subtracting the mass of the empty container.[14]
-
Calculation: The density is calculated by dividing the mass of the liquid by its volume.[15] The temperature of the liquid should be recorded as density is temperature-dependent.[15]
Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the material.
Methodology (Abbe Refractometer):
-
Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.[16]
-
Sample Application: A few drops of the liquid sample are placed on the prism of the refractometer.
-
Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the boundary line between the light and dark fields is sharp and centered on the crosshairs.[16]
-
Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded, as the refractive index is temperature-dependent.[16]
Specific Optical Rotation Measurement
Specific rotation is a property of a chiral chemical compound and is the angle of rotation of plane-polarized light by a solution of the compound.
Methodology (Polarimeter):
-
Solution Preparation: A solution of the compound is prepared at a known concentration (c) in a suitable solvent (e.g., methanol).[17]
-
Blank Measurement: The polarimeter tube is filled with the pure solvent, and the reading is taken. This is the "zero" or blank reading.[18]
-
Sample Measurement: The tube is then rinsed and filled with the prepared solution, ensuring no air bubbles are present.[17][19] The observed rotation (α) is measured.
-
Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (l * c) where:
-
α is the observed rotation in degrees.
-
l is the path length of the polarimeter tube in decimeters.
-
c is the concentration of the solution in g/mL.[17]
-
Logical Workflow
The following diagram illustrates the general workflow for the determination of the physical properties of a liquid chemical compound.
References
- 1. (S)-(-)-1-(4-Bromophenyl)ethylamine = 98.0 GC sum of enantiomers 27298-97-1 [sigmaaldrich.com]
- 2. 1-(4-Bromophenyl)ethylamine | C8H10BrN | CID 91175 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. scbt.com [scbt.com]
- 4. (R)-(+)-1-(4-Bromophenyl)ethylamine|lookchem [lookchem.com]
- 5. 27298-97-1 Cas No. | (S)-(-)-1-(4-Bromophenyl)ethylamine | Apollo [store.apolloscientific.co.uk]
- 6. sigmaaldrich.com [sigmaaldrich.com]
- 7. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 8. pennwest.edu [pennwest.edu]
- 9. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
- 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
- 12. mt.com [mt.com]
- 13. Measuring density | Class experiment | RSC Education [edu.rsc.org]
- 14. chem.libretexts.org [chem.libretexts.org]
- 15. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
- 16. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
- 17. iitr.ac.in [iitr.ac.in]
- 18. digicollections.net [digicollections.net]
- 19. rudolphresearch.com [rudolphresearch.com]
